3-(3-bromophenyl)-1-(4-chlorophenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 3-(3-bromophenyl)-1-(4-chlorophenyl)-8-fluoropyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C22H12BrClFN3/c23-14-3-1-2-13(10-14)21-19-12-26-20-9-6-16(25)11-18(20)22(19)28(27-21)17-7-4-15(24)5-8-17/h1-12H
• InChI Key: VXHARSKFEPKFKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NN(C3=C4C=C(C=CC4=NC=C32)F)C5=CC=C(C=C5)Cl
• Molecular Formula: C22H12BrClFN3
• Molecular Weight: 452.7 g/mol

Description

3-(3-bromophenyl)-1-(4-chlorophenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline, also known as BCFQ, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Fluorescent Molecular Sensors

• 1,3-Diphenyl-1H-pyrazolo[3,4-b]quinoline derivatives are utilized as versatile building blocks for the construction of brightly fluorescent molecular sensors. These compounds show strong analyte-induced fluorescence enhancement and are useful in the design of fluoroionophores operating via intramolecular charge transfer (Rurack et al., 2002).

Synthesis and Derivative Development

• Syntheses of novel 1,6,8-triaryl-1H-pyrazolo[4,3-c]quinolines have been achieved, demonstrating the utility of these compounds as synthons in the development of new chemical structures (Maluleka & Mphahlele, 2013).

Optical Absorption and Emission Studies

• The optical absorption and emission spectra of 1,3-diphenyl-1H-Pyrazolo[3,4-b]quinoline and its derivatives, including fluorinated variants, have been extensively studied. These studies provide insight into the electronic properties and potential applications of these compounds in optoelectronic devices (Całus et al., 2006).

Biological Activity Exploration

• Some derivatives of pyrazolo[3,4-b]quinoline exhibit antimicrobial and antiviral activity, suggesting their potential as valuable compounds in medicinal chemistry (Kumara et al., 2016).

Palladium-Catalyzed Synthesis

• Palladium-catalyzed synthesis methods have been developed for 1H-pyrazolo[4,3-c]quinolines, highlighting the versatility of these compounds in chemical synthesis and their relevance in the study of new reaction mechanisms (Wang et al., 2015).

Chemical Synthesis and Characterization

• The synthesis of 3-amino-6/8-substituted-1H-pyrazolo[4,3-c]quinolines has been described, showcasing the methods for constructing these compounds and their potential for large-scale synthesis due to the simplicity and economy of the process (Ren, 2005).